Cas no 66373-27-1 (Ethanone, 1-(4-methyl-2-phenyl-5-pyrimidinyl)-)

• Product Name: Ethanone, 1-(4-methyl-2-phenyl-5-pyrimidinyl)-
• CAS No: 66373-27-1
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 396402
• PubChem ID: 12427955
• Update Time: 2025-04-19

Ethanone, 1-(4-methyl-2-phenyl-5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-methyl-2-phenyl-5-pyrimidinyl)-
• 1-(4-methyl-2-phenylpyrimidin-5-yl)ethanone
• AKOS012064768
• 4-methyl-2-phenyl-5-acetylpyrimidine
• 1-(4-Methyl-2-phenylpyrimidin-5-yl)ethan-1-one
• SCHEMBL16220587
• DTXSID90497809
• 66373-27-1

• Inchi： 1S/C13H12N2O/c1-9-12(10(2)16)8-14-13(15-9)11-6-4-3-5-7-11/h3-8H,1-2H3
• InChI Key： ILOOZGLVZSXGTQ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN=C(C2C=CC=CC=2)N=C1C

Computed Properties

• Exact Mass: 212.09506
• Monoisotopic Mass: 212.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85